Cas no 898406-93-4 (N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898406-93-4
• MF: C₂₄H₃₀FN₃O₄S
• MW: 475.576108455658
• CID: 6237557
• PubChem ID: 18574569
• Update Time: 2025-10-29

N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• N1-(2,6-dimethylphenyl)-N2-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(2,6-dimethylphenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• N'-(2,6-dimethylphenyl)-N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• AKOS024661305
• F2571-0542
• 898406-93-4

• Inchi： 1S/C24H30FN3O4S/c1-16-7-6-8-17(2)22(16)27-24(30)23(29)26-13-12-19-9-4-5-14-28(19)33(31,32)20-10-11-21(25)18(3)15-20/h6-8,10-11,15,19H,4-5,9,12-14H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key： DQUBFPWISHBRIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCCCC1CCNC(C(NC1C(C)=CC=CC=1C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 475.19410578g/mol
• Monoisotopic Mass: 475.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Recent Advances in the Study of N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898406-93-4)

The compound N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 898406-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a piperidine ring and a benzenesulfonyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have explored the compound's efficacy in oncology. Early-stage research indicates that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These findings are particularly noteworthy given the growing need for novel chemotherapeutic agents with fewer side effects. However, further validation through clinical trials is necessary to confirm these observations.

The pharmacokinetic profile of N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has also been a focal point of recent studies. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have revealed favorable characteristics, such as good oral bioavailability and a relatively long half-life. These properties enhance its potential as a viable drug candidate, though optimization may still be required to minimize potential toxicity.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential off-target effects need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles and accelerate the transition from bench to bedside.

In conclusion, N'-(2,6-dimethylphenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a promising candidate for further development. Continued research and investment in this compound could yield significant breakthroughs in the treatment of inflammatory diseases and cancer.